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Compound of Interest

Compound Name: D-Fructose-13C3

Cat. No.: B12377230

This guide provides essential safety and logistical information for the proper disposal of D-
Fructose-13C3, ensuring compliance and laboratory safety. The following procedures are
designed for researchers, scientists, and drug development professionals.

Safety and Handling Information

While D-Fructose-13C3 is not classified as a hazardous substance, proper laboratory hygiene
and safety practices are essential.[1] The data provided for this product is often that of the

corresponding unlabeled compound, D-Fructose.[2] It is important to note that this product is
not radioactive.[2]

Key Safety Data:
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Parameter Value Source
Physical State Solid, White Powder [3]

pH (1.8% Solution) 5-7 @ 25°C

Melting Point 103 -105°C

Stability Stable under normal conditions

Incompatible Materials

Strong oxidizing agents

Hazardous Decomposition

Carbon monoxide (CO),
Carbon dioxide (CO2) upon
combustion

Personal Protective Equipment (PPE):

Protection Type

Recommendation Source

Eye/Face Protection

Safety glasses or goggles

Skin Protection

Protective gloves

Respiratory Protection

NIOSH-approved respirator if

dust is generated

Hygiene Measures

Wash hands before breaks
and after handling. Avoid
eating, drinking, or smoking in

work areas.

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of D-

Fructose-13C3.
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Start: D-Fructose-13C3 Disposal

Is the material contaminated
with hazardous substances?

Hazardous WastiStream
Determine the hazard class
. No
of the contaminant.
Non-Hazardous Waste Stream
Package in a designated hazardous Package in a suitable,
waste container. well-sealed container.
Label container according to institutional Label container clearly:
and regulatory guidelines for the specific hazard. 'D-Fructose-13C3, Non-Hazardous'
Arrange for pickup and disposal by a Dispose of as unused product via a
certified hazardous waste contractor. licensed professional waste disposal service.

Consult Safety Data Sheet (SDS)
and institutional guidelines.

Click to download full resolution via product page

Caption: Disposal decision workflow for D-Fructose-13C3.
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Step-by-Step Disposal Protocol

This protocol provides detailed steps for the disposal of D-Fructose-13C3.
1. Waste Characterization:

o Uncontaminated Material: If the D-Fructose-13C3 is in its pure form (unused or not mixed
with other chemicals), it is not considered hazardous waste.

o Contaminated Material: If the D-Fructose-13C3 is mixed with solvents, reagents, or other
potentially hazardous materials, the entire mixture must be treated as hazardous waste, with
the classification determined by the most hazardous component.

2. Packaging and Labeling:
e For Uncontaminated D-Fructose-13C3:

o Place the material in a securely sealed, non-reactive container to prevent spillage or dust
formation.

o Label the container clearly with the full chemical name: "D-Fructose-13C3".
o Add the designation "Non-Hazardous Chemical Waste" to the label.
e For Contaminated D-Fructose-13C3:
o Select a waste container that is appropriate for the hazardous nature of the contaminants.
o Transfer the waste mixture to the container, ensuring there is no chemical incompatibility.

o Label the container in accordance with your institution's hazardous waste guidelines and
local regulations. The label must include all components of the mixture.

3. Storage and Disposal:

o General Storage: Store waste containers in a cool, dry, and well-ventilated area, away from
incompatible materials.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b12377230?utm_src=pdf-body
https://www.benchchem.com/product/b12377230?utm_src=pdf-body
https://www.benchchem.com/product/b12377230?utm_src=pdf-body
https://www.benchchem.com/product/b12377230?utm_src=pdf-body
https://www.benchchem.com/product/b12377230?utm_src=pdf-body
https://www.benchchem.com/product/b12377230?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Disposal:
o Do not dispose of D-Fructose-13C3 down the drain or in regular trash.

o Arrange for waste collection through your institution's Environmental Health and Safety
(EHS) office or a contracted licensed professional waste disposal service.

o Always follow federal, state, and local environmental control regulations for chemical
waste disposal.

Experimental Protocols Cited:

This document is a procedural guide and does not cite specific experimental protocols. The
disposal procedures are based on safety data sheets and general laboratory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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